2-ethyl-5-phenyl-3H-thieno[2,3-d]pyrimidin-4-one

• IUPAC Name: 2-ethyl-5-phenyl-3H-thieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C14H12N2OS/c1-2-11-15-13(17)12-10(8-18-14(12)16-11)9-6-4-3-5-7-9/h3-8H,2H2,1H3,(H,15,16,17)
• InChI Key: JPJRWGZIIZHROT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC2=C(C(=CS2)C3=CC=CC=C3)C(=O)N1
• Molecular Formula: C14H12N2OS
• Molecular Weight: 256.32 g/mol

Description

2-ethyl-5-phenyl-3H-thieno[2,3-d]pyrimidin-4-one is a useful research compound. Its molecular formula is C14H12N2OS and its molecular weight is 256.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-ethyl-5-phenyl-3H-thieno[2,3-d]pyrimidin-4-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-ethyl-5-phenyl-3H-thieno[2,3-d]pyrimidin-4-one including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

The solid 4-phenyl-2-propionylaminothiophene-3-carboxylic amide was added to a mixture of ethanol (50 ml) and sodium methoxide (2.24 g) and the resultant mixture was heated under reflux with stirring for 18 hours. The cooled mixture was diluted with water (300 ml) and acidified with concentrated hydrochloric acid. The resulting solid was collected by filtration, washed with water followed by acetonitrile and dried in vacuo to give 2-ethyl-5-phenyl-3H-thieno[2,3-d]pyrimidin-4-one (2.38 g), which was used without further purification.